Cas no 2411279-31-5 (2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide)

• Product Name: 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide
• CAS No: 2411279-31-5
• MF: C₁₅H₁₈ClF₂NO₂
• MW: 317.75873041153
• CID: 5356151
• PubChem ID: 154880673
• Update Time: 2025-05-23

2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z3837514464
• 2-chloro-N-[(3-cyclopropoxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide
• 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide

• Inchi： 1S/C15H18ClF2NO2/c16-9-14(20)19(8-2-7-17)10-11-3-1-4-13(15(11)18)21-12-5-6-12/h1,3-4,12H,2,5-10H2
• InChI Key： NSTJIGJZUCWURF-UHFFFAOYSA-N
• SMILES： ClCC(N(CCCF)CC1C=CC=C(C=1F)OC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 342
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide

Comprehensive Overview of 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide (CAS No. 2411279-31-5)

The compound 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide (CAS No. 2411279-31-5) is a specialized fluorinated acetamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyloxy and fluoropropyl moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide exemplifies this trend, as its fluorine atoms contribute to its lipophilicity and binding affinity. Researchers are particularly intrigued by its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 2411279-31-5 involves multi-step organic reactions, including N-alkylation and etherification, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its structure. These methods align with the growing emphasis on quality control and regulatory compliance in chemical manufacturing, a hot topic in pharmaceutical development forums.

From an application perspective, 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide is being studied for its role in drug discovery pipelines. Its chloroacetamide group is a versatile pharmacophore, often associated with enzyme inhibition and signal transduction modulation. This aligns with the increasing focus on precision medicine and targeted therapies, which dominate current biomedical research discussions.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly practices. Questions like "How to optimize fluorinated compound synthesis?" or "What are the alternatives to traditional solvents?" are frequently raised in scientific communities, underscoring the compound's relevance.

In summary, 2-Chloro-N-[(3-cyclopropyloxy-2-fluorophenyl)methyl]-N-(3-fluoropropyl)acetamide (CAS No. 2411279-31-5) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications, positions it as a valuable candidate for further investigation. As the scientific community continues to prioritize innovation and sustainability, compounds like this will remain at the forefront of research and development efforts.